Cas no 496047-67-7 (8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid, 4-(1-hydroxyethyl)-,1,1-dimethylethyl ester, (1R,4S,5S)-)

• Product Name: 8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid, 4-(1-hydroxyethyl)-,1,1-dimethylethyl ester, (1R,4S,5S)-
• CAS No: 496047-67-7
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 1526911
• Update Time: 2024-08-24

8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid, 4-(1-hydroxyethyl)-,1,1-dimethylethyl ester, (1R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid, 4-(1-hydroxyethyl)-,1,1-dimethylethyl ester, (1R,4S,5S)-
• 8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid, 4-(1-hydroxyethyl)-, 1,1-dimethylethyl ester, (1R,4S,5S)-

• Inchi： 1S/C14H23NO3/c1-9(16)11-7-5-10-6-8-12(11)15(10)13(17)18-14(2,3)4/h5,7,9-12,16H,6,8H2,1-4H3/t9?,10-,11+,12-/m0/s1
• InChI Key： PBSBGMGVWACFIV-YATPEIPISA-N
• SMILES： [C@@]12([H])N(C(OC(C)(C)C)=O)[C@@]([H])(CC1)[C@@H](C(O)C)C=C2

Computed Properties

• Exact Mass: 253.16789

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 354.3±35.0 °C(Predicted)
• PSA: 49.77
• pka: 14.81±0.20(Predicted)